Phenyl 4-(2-phenoxyethoxy)benzoate

• Molecular Formula: C21H18O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: phenyl 4-(2-phenoxyethoxy)benzoate
• InChI: InChI=1S/C21H18O4/c22-21(25-20-9-5-2-6-10-20)17-11-13-19(14-12-17)24-16-15-23-18-7-3-1-4-8-18/h1-14H,15-16H2
• InChI Key: RLDHGZNEPQIWEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C(=O)OC3=CC=CC=C3

Description

Phenyl 4-(2-phenoxyethoxy)benzoate is a useful research compound. Its molecular formula is C21H18O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of phenyl 4-hydroxybenzoate (2.14 g, 10 mmol), 2-phenoxyethyl bromide (12.1 g, 60 mmol) and potassium carbonate (4.1 g, 30 mmol) in 1,4-dioxane (60 mL) was heated to reflux for about 2 days. The mixture was cooled, filtered and concentrated under vacuum. The residue was purified by flash chromatography on silica gel using hexane/ethyl acetate (3:1) as eluent to provide the desired product. 1H NMR (500 MHz, CDCl3) δ 4.39 (m, 2H), 4.42 (m, 2H), 6.97 (d, J=8 Hz, 2H), 6.99 (t, J=8 Hz, 1H), 7.03 (d, J=8 Hz, 2H), 7.21 (d, J=8 Hz, 2H), 7.25 (m, 1H), 7.35 (t, J=8 Hz, 2H), 7.42 (t, J=8 Hz, 2H), 8.17 (d, J=8 Hz, 2H).